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Regulatory Status and Core Comparison

Dibromsalan and several related halogenated salicylanilides are prohibited from use in cosmetic products

due to safety concerns. The following table compares it with other restricted compounds:

Compound Abbreviation Chemical Name
Primary Regulatory
Concern

Dibromsalan [1] DBS 4',5-

Dibromosalicylanilide

Potent photosensitizer and

cross-sensitizer; can cause
persistent, disabling skin

disorders [1].

Tribromsalan [1] TBS 3,4',5-

Tribromosalicylanilide

Same as above; potent

photosensitizer and cross-
sensitizer [1].

Metabromsalan [1] MBS 3,5-Dibromosalicylanilide Same as above; potent
photosensitizer and cross-

sensitizer [1].
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Compound Abbreviation Chemical Name
Primary Regulatory
Concern

Tetrachlorosalicylanilide
[1]

TCSA 3,3',4,5'-

Tetrachlorosalicylanilide

Same as above; potent

photosensitizer and cross-
sensitizer [1].

Bithionol [2] - - Banned due to causing
numerous cases of

photosensitization [2].

Experimental Protocols for Detection and Analysis

While the search results do not contain protocols for bioactivity assays, they do provide methodologies for

detecting these compounds in products, which is crucial for regulatory compliance.

1. High-Performance Liquid Chromatography (HPLC) Method [3] This method is used for the

simultaneous detection of seven restricted halogenated salicylanilides, including dibromsalan, in cosmetics.

Extraction: The analytes are extracted from the cosmetic product using acetonitrile.
Separation: The extract is separated using a T3 column with a gradient elution program.

Detection: Analysis is performed using a high-performance liquid chromatography-fluorescence
detector (HPLC-FLD).

2. Electrophoresis Method (for related compound Bithionol) [2] This offers an alternative method for

detecting prohibited antimicrobials in cosmetics.

Technique: Sweeping-Micellar Electrokinetic Chromatography (sweeping-MEKC).
Sample Preparation: Cosmetic samples (like loose powder and body lotion) are extracted via

ultrasonication for 20 minutes and then centrifuged for 10 minutes at 6000 rpm.
Advantages: This method is noted for good reproducibility, high recovery, high sensitivity, and low

cost [2].

Primary Mechanism of Action Pathway
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The core mechanism of action for dibromsalan and its analogs, such as the related drug niclosamide, is

mitochondrial uncoupling. The following diagram illustrates this process:

Dibromsalan

Acts as Protonophore

Dissipates Proton Gradient
across Inner Mitochondrial Membrane

Inhibits ATP Synthesis

Energy Depletion
& Cell Death

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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